Cas no 3913-64-2 (Propanal, 2-hydroxy-, (S)-)

• Product Name: Propanal, 2-hydroxy-, (S)-
• CAS No: 3913-64-2
• MF: C₃H₆O₂
• MW: 74.0785412788391
• CID: 292187
• PubChem ID: 329757286
• Update Time: 2025-04-19

Propanal, 2-hydroxy-, (S)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-hydroxy-, (S)-
• 3-deoxy-L-glyceraldehyde
• (2S)-2-Hydroxypropanal solution
• (S)-2-Hydroxypropionaldehyde solution
• 3913-64-2
• Q28529704
• (2S)-Hydroxypropanal
• (2S)-2-hydroxypropanal
• C00424
• DB03776
• UNII-BS76EN9C35
• CHEBI:18041
• DTXSID301310823
• BS76EN9C35
• Lactaldehyde, L-
• lactald
• EN300-7570366
• Alpha-hydroxypropionaldehyde
• Lactaldehyde, (-)-
• NS00068396
• Propanal, 2-hydroxy-, (2S)-
• L-lactaldehyde
• (S)-lactaldehyde
• (+-)-2-Hydroxypropanal
• L-2-Hydroxypropionaldehyde
• [S,(+)]-2-Hydroxypropionaldehyde

• Inchi： 1S/C3H6O2/c1-3(5)2-4/h2-3,5H,1H3/t3-/m0/s1
• InChI Key： BSABBBMNWQWLLU-VKHMYHEASA-N
• SMILES： O[C@H](C=O)C

Computed Properties

• Exact Mass: 74.037
• Monoisotopic Mass: 74.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 33.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: -0.43390
• Color/Form: 1 M in H2O

Propanal, 2-hydroxy-, (S)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes